Cas no 2229343-58-0 (3-(4-chloro-3-methylphenyl)-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(4-chloro-3-methylphenyl)-4,4,4-trifluorobutanoic acid
• CAS No: 2229343-58-0
• MF: C₁₁H₁₀ClF₃O₂
• MW: 266.644113063812
• CID: 5926408
• PubChem ID: 165844103
• Update Time: 2025-05-24

3-(4-chloro-3-methylphenyl)-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methylphenyl)-4,4,4-trifluorobutanoic acid
• 2229343-58-0
• EN300-1952957

• Inchi： 1S/C11H10ClF3O2/c1-6-4-7(2-3-9(6)12)8(5-10(16)17)11(13,14)15/h2-4,8H,5H2,1H3,(H,16,17)
• InChI Key： MCNQILYZSLYGQS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C(C(F)(F)F)CC(=O)O

Computed Properties

• Exact Mass: 266.0321417g/mol
• Monoisotopic Mass: 266.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-chloro-3-methylphenyl)-4,4,4-trifluorobutanoic acid

Introduction to 3-(4-chloro-3-methylphenyl)-4,4,4-trifluorobutanoic Acid (CAS No: 2229343-58-0)

The compound 3-(4-chloro-3-methylphenyl)-4,4,4-trifluorobutanoic acid, identified by the CAS number 2229343-58-0, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a trifluorobutanoic acid moiety attached to a chloromethyl-substituted phenyl group. The presence of multiple fluorine atoms in the trifluorobutanoic acid group imparts distinctive chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the potential of this compound in the field of drug discovery. The trifluorobutanoic acid group is known for its ability to enhance the pharmacokinetic properties of molecules, such as improving bioavailability and stability. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of new pharmaceutical agents targeting various diseases.

The structural uniqueness of 3-(4-chloro-3-methylphenyl)-4,4,4-trifluorobutanoic acid also makes it an interesting candidate for material science applications. The fluorinated group contributes to high thermal stability and chemical resistance, properties that are highly desirable in advanced materials such as polymers and coatings. Recent advancements in nanotechnology have seen this compound being used as a building block for constructing novel nanostructures with tailored functionalities.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Friedel-Crafts alkylation followed by fluorination and oxidation reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity. The use of environmentally friendly catalysts and solvents has also been explored to align with sustainable chemistry practices.

The application of trifluorobutanoic acid derivatives in agrochemicals is another emerging area of interest. Studies have shown that these compounds can act as effective herbicides or fungicides due to their ability to disrupt specific biochemical pathways in target organisms. The substitution pattern on the phenyl ring plays a crucial role in determining their efficacy and selectivity.

From an analytical standpoint, the characterization of this compound has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and reactivity, aiding in both its synthesis and application studies.

In conclusion, 3-(4-chloro-3-methylphenyl)-4,4,4-trifluorobutanoic acid (CAS No: 2229343-58-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research efforts aimed at unlocking its full potential in various industries.